Cas no 6842-36-0 (Phenol, 2-(1,3-dithian-2-yl)-)
Phenol, 2-(1,3-dithian-2-yl)- structure
Product Name:Phenol, 2-(1,3-dithian-2-yl)-
CAS No:6842-36-0
MF:C10H12OS2
MW:212.331680297852
CID:393216
PubChem ID:11138426
Update Time:2025-04-19
Phenol, 2-(1,3-dithian-2-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,3-dithian-2-yl)-
- 2-(1,3-dithian-2-yl)phenol
- doi:10.14272/BKJDNXPECIOMDK-UHFFFAOYSA-N
- 6842-36-0
- 10.14272/BKJDNXPECIOMDK-UHFFFAOYSA-N
- DTXSID00456609
- SCHEMBL16597319
- 2-(2-hydroxyphenyl)-1,3-dithiane
-
- Inchi: 1S/C10H12OS2/c11-9-5-2-1-4-8(9)10-12-6-3-7-13-10/h1-2,4-5,10-11H,3,6-7H2
- InChI Key: BKJDNXPECIOMDK-UHFFFAOYSA-N
- SMILES: S1CCCSC1C1C=CC=CC=1O
Computed Properties
- Exact Mass: 212.03306
- Monoisotopic Mass: 212.03295735g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 157
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 70.8Ų
Experimental Properties
- PSA: 20.23
Phenol, 2-(1,3-dithian-2-yl)- Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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